Cas no 2229538-19-4 (5-(2-methyloxolan-3-yl)-1,2-oxazole-3-carboxylic acid)

• Product Name: 5-(2-methyloxolan-3-yl)-1,2-oxazole-3-carboxylic acid
• CAS No: 2229538-19-4
• MF: C₉H₁₁NO₄
• MW: 197.187942743301
• CID: 6108601
• PubChem ID: 165677750
• Update Time: 2025-06-28

5-(2-methyloxolan-3-yl)-1,2-oxazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(2-methyloxolan-3-yl)-1,2-oxazole-3-carboxylic acid
• 2229538-19-4
• EN300-1799930

• Inchi： 1S/C9H11NO4/c1-5-6(2-3-13-5)8-4-7(9(11)12)10-14-8/h4-6H,2-3H2,1H3,(H,11,12)
• InChI Key： XKBBEYXROLBISK-UHFFFAOYSA-N
• SMILES： O1CCC(C2=CC(C(=O)O)=NO2)C1C

Computed Properties

• Exact Mass: 197.06880783g/mol
• Monoisotopic Mass: 197.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 72.6Ų

Additional information on 5-(2-methyloxolan-3-yl)-1,2-oxazole-3-carboxylic acid

Comprehensive Overview of 5-(2-methyloxolan-3-yl)-1,2-oxazole-3-carboxylic acid (CAS No. 2229538-19-4)

5-(2-methyloxolan-3-yl)-1,2-oxazole-3-carboxylic acid (CAS No. 2229538-19-4) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, featuring a fused oxazole and oxolane ring system, serves as a versatile intermediate in the synthesis of bioactive molecules. Its carboxylic acid functionality further enhances its reactivity, making it a valuable building block for drug discovery and material science applications.

Recent studies highlight the growing interest in 5-(2-methyloxolan-3-yl)-1,2-oxazole-3-carboxylic acid as a potential scaffold for designing novel enzyme inhibitors. Researchers are particularly intrigued by its ability to modulate metabolic pathways, which aligns with current trends in precision medicine and targeted therapies. The compound's oxazole core is known for its electron-rich nature, contributing to interactions with biological targets such as kinases and GPCRs—a hot topic in AI-driven drug discovery platforms.

From a synthetic chemistry perspective, the methyloxolane moiety in this compound offers steric control, enabling selective functionalization—a key advantage for green chemistry initiatives. As sustainability becomes a priority, methodologies to derivatize CAS No. 2229538-19-4 using catalytic processes have emerged in literature, addressing frequent search queries like "eco-friendly heterocycle synthesis."

Analytical characterization of 5-(2-methyloxolan-3-yl)-1,2-oxazole-3-carboxylic acid typically involves advanced techniques such as LC-MS and NMR spectroscopy, reflecting industry demands for high-purity intermediates. Discussions in online forums often center on its chromatographic behavior, with researchers sharing optimized HPLC conditions—an example of how this compound bridges academic and industrial R&D communities.

In material science, the planar oxazole-carboxylic acid structure has shown promise in constructing luminescent materials, coinciding with surges in searches for "organic electronic materials." Its potential in OLED applications is being explored, leveraging the conjugated system formed by the 1,2-oxazole ring and carboxyl group—a synergy that exemplifies molecular design for functionality.

Regulatory databases classify CAS 2229538-19-4 as a research-grade chemical, with safety profiles consistent with standard laboratory handling protocols. This positions it favorably compared to heavily regulated compounds, making it accessible for global collaborative projects—a critical factor in today's interconnected scientific landscape.

The compound's nomenclature often triggers searches for "IUPAC naming of fused oxazole derivatives," highlighting its role as an educational reference. Computational chemists also utilize its structure for molecular docking tutorials, capitalizing on its moderate complexity to demonstrate ligand-protein interactions—a frequent subject in cheminformatics courses.

Emerging patents incorporating 5-(2-methyloxolan-3-yl)-1,2-oxazole-3-carboxylic acid derivatives suggest expanding IP landscapes, particularly in antiviral and anti-inflammatory domains. This correlates with heightened public interest in "small-molecule therapeutics," as evidenced by search engine analytics during recent health crises.

Supply chain data indicates stable availability of CAS 2229538-19-4 through specialty chemical providers, with purity grades ranging from 95% to 98%. Such accessibility supports its adoption in high-throughput screening campaigns, where reliable sourcing is paramount—a practical consideration often raised in pharmaceutical manufacturing discussions.

Future research directions may explore the compound's chiral resolution potential, given the stereocenter in its methyloxolane segment. This aspect resonates with the pharmaceutical industry's focus on enantiopure drugs, addressing a persistent challenge in asymmetric synthesis—a trending topic in recent chemistry conferences.